Cas no 957061-19-7 (3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid
• CAS No: 957061-19-7
• MF: C₁₂H₁₅BClNO₃
• MW: 267.516402482986
• MDL: MFCD09258664
• CID: 856908
• PubChem ID: 44119661
• Update Time: 2025-06-14

3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(cyclopentylcarbamoyl)phenyl)boronic acid
• (3-Chloro-4-(cyclopentylcarbamoyl)-phenyl)boronic acid
• [3-chloro-4-(cyclopentylcarbamoyl)phenyl]boronic acid
• 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid
• 3-Chloro-4-cyclopentylcarbamoylphenylboronic acid
• OR6106
• 3-Chloro-4-(cyclopentylcarbamoyl)benzeneboronic acid
• E90196
• CS-0174402
• (3-Chloro-4-(cyclopentylcarbamoyl)phenyl)boronicacid
• 3-chloro-4-(cyclopentylcarbamoyl)benzeneboronic acid, AldrichCPR
• 957061-19-7
• MFCD09258664
• DTXSID90657360
• AKOS015848926
• BS-24732

• MDL： MFCD09258664
• Inchi： 1S/C12H15BClNO3/c14-11-7-8(13(17)18)5-6-10(11)12(16)15-9-3-1-2-4-9/h5-7,9,17-18H,1-4H2,(H,15,16)
• InChI Key： ZGCZUSCEHGWQRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 267.08300
• Monoisotopic Mass: 267.0833512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 1.08310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid

Recent Advances in the Study of 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid (CAS: 957061-19-7)

3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid (CAS: 957061-19-7) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in various therapeutic areas, including oncology, infectious diseases, and metabolic disorders.

The primary interest in this compound stems from its ability to act as a key building block in the synthesis of protease inhibitors and other enzyme-targeting agents. Boronic acids, in general, are known for their ability to form reversible covalent bonds with active-site residues of enzymes, making them valuable tools in the design of potent and selective inhibitors. The specific structural attributes of 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid, including the cyclopentylcarbamoyl moiety, enhance its binding affinity and selectivity towards certain target proteins.

Recent research has focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry campaigns. Advances in catalytic methods and green chemistry approaches have been employed to streamline its production, reducing the reliance on hazardous reagents and minimizing environmental impact.

In addition to its synthetic utility, 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid has been investigated for its biological activity. Preliminary studies suggest that it exhibits inhibitory effects against certain proteases implicated in cancer progression and viral infections. These findings have spurred further exploration into its mechanism of action and potential therapeutic applications. For instance, its ability to modulate enzyme activity has been leveraged in the development of novel anticancer agents, with promising results in preclinical models.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic properties of this compound. Ongoing research aims to address these gaps by employing advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to characterize its behavior in biological systems. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to refine its design and enhance its therapeutic potential.

In conclusion, 3-Chloro-4-(cyclopentylcarbamoyl)phenylboronic acid (CAS: 957061-19-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and versatile applications underscore its importance as a research tool and therapeutic agent. Continued investigation into its synthetic optimization, biological activity, and mechanistic insights will undoubtedly contribute to its future development and clinical translation.